![molecular formula C13H18N6O2 B2981435 N-cyclohexyl-2-(3-methyl-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide CAS No. 946306-73-6](/img/structure/B2981435.png)
N-cyclohexyl-2-(3-methyl-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide
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Description
N-cyclohexyl-2-(3-methyl-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide is a useful research compound. Its molecular formula is C13H18N6O2 and its molecular weight is 290.327. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Heterocycles
Antimicrobial Agents : The compound serves as a precursor in synthesizing new heterocycles, such as pyrroles, pyridines, coumarins, and triazolopyrimidines, which have been evaluated for their antimicrobial activities against various pathogens. This research demonstrates the compound's versatility in generating bioactive molecules with potential applications in developing new antimicrobial agents (Fadda et al., 2017).
Anti-inflammatory and Antiallergy Activities : Studies have focused on the synthesis of thiadiazolo and triazolopyrimidin derivatives starting from related compounds, showcasing their significant anti-inflammatory and antiallergy activities. This highlights the chemical's potential in contributing to the development of new therapeutic agents targeting inflammatory and allergic conditions (Yokohama et al., 1992).
Insecticidal Agents : Innovative heterocycles incorporating a thiadiazole moiety have been synthesized and assessed for their insecticidal activity against the cotton leafworm, Spodoptera littoralis. The results of this research suggest the compound's utility in the field of agricultural chemistry, particularly in developing new insecticidal formulations (Soliman et al., 2020).
Biological Activity Screening
Antitumor and Antimicrobial Activities : The compound has also been employed in the synthesis of pyrazoles and related heterocycles, which were then screened for their antitumor and antimicrobial activities. Such studies are crucial for identifying new compounds with potential therapeutic applications, especially in oncology and infection control (Riyadh, 2011).
Pharmacological Studies : Further pharmacological and toxicological studies of compounds derived from this chemical have been proposed to better understand their mechanism of action and safety profile. This is an essential step towards developing these compounds into clinically useful drugs (Medwid et al., 1990).
Properties
IUPAC Name |
N-cyclohexyl-2-(3-methyl-7-oxotriazolo[4,5-d]pyrimidin-6-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N6O2/c1-18-12-11(16-17-18)13(21)19(8-14-12)7-10(20)15-9-5-3-2-4-6-9/h8-9H,2-7H2,1H3,(H,15,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXAXKYJVCPUNBA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)N(C=N2)CC(=O)NC3CCCCC3)N=N1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.